Cas no 2171271-01-3 (3-{3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid)

• Product Name: 3-{3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid
• CAS No: 2171271-01-3
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5859150
• PubChem ID: 165557309
• Update Time: 2025-10-29

3-{3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid
• 2171271-01-3
• 3-{3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]phenyl}propanoic acid
• EN300-1549267

• Inchi： 1S/C28H28N2O5/c1-18(15-26(31)30-20-8-6-7-19(16-20)13-14-27(32)33)29-28(34)35-17-25-23-11-4-2-9-21(23)22-10-3-5-12-24(22)25/h2-12,16,18,25H,13-15,17H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t18-/m1/s1
• InChI Key： GDBJCFZOEMMGHB-GOSISDBHSA-N
• SMILES： O(C(N[C@H](C)CC(NC1=CC=CC(=C1)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid

Comprehensive Overview of 3-{3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid (CAS No. 2171271-01-3)

The compound 3-{3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid (CAS No. 2171271-01-3) is a specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its complex structure features a fluorenylmethoxycarbonyl (Fmoc) protecting group, a key component in solid-phase peptide synthesis (SPPS). This compound is particularly valuable for researchers focusing on peptide modification, drug discovery, and bioconjugation, aligning with current trends in personalized medicine and targeted therapies.

In recent years, the demand for Fmoc-protected amino acid derivatives like 3-{3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid has surged due to advancements in proteomics and biopharmaceuticals. Researchers frequently search for terms such as "Fmoc peptide synthesis applications", "CAS 2171271-01-3 uses", and "R-configuration amino acid derivatives", reflecting the compound's relevance in cutting-edge science. Its chiral (3R)-3-amino moiety also makes it a candidate for enantioselective catalysis, a hot topic in green chemistry.

The synthesis and purification of 3-{3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid require meticulous attention to stereochemistry and protecting group stability. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, addressing common user queries like "how to characterize Fmoc-protected compounds". The compound's propanoic acid terminus further enables covalent coupling to biomolecules, supporting innovations in antibody-drug conjugates (ADCs) and diagnostic probes.

From an industrial perspective, scalability and cost-effectiveness of CAS 2171271-01-3 production are critical. Discussions around "sustainable peptide synthesis" and "Fmoc removal optimization" often highlight this compound's role in reducing waste generation. Additionally, its compatibility with automated synthesizers answers the growing need for high-throughput screening in drug development pipelines.

In summary, 3-{3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid exemplifies the intersection of organic chemistry and biomedical innovation. Its multifaceted applications—from peptide therapeutics to material science—position it as a compound of enduring interest in both academic and industrial settings.